Cas no 2680816-76-4 (benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate)

• Product Name: benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate
• CAS No: 2680816-76-4
• MF: C₂₀H₂₀N₂O₃
• MW: 336.384405136108
• CID: 5625770
• PubChem ID: 165933887
• Update Time: 2025-05-23

benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(3-cyanophenyl)oxan-4-yl]carbamate
• EN300-28296490
• 2680816-76-4
• benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate

• Inchi： 1S/C20H20N2O3/c21-14-17-7-4-8-18(13-17)20(9-11-24-12-10-20)22-19(23)25-15-16-5-2-1-3-6-16/h1-8,13H,9-12,15H2,(H,22,23)
• InChI Key： CJXZKVDDZHACBY-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=C(C#N)C=2)(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 336.14739250g/mol
• Monoisotopic Mass: 336.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.4Ų

Additional information on benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate

Benzyl N-4-(3-Cyanophenyl)oxan-4-ylcarbamate: A Comprehensive Overview

Benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate, with the CAS number 2680816-76-4, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The name itself highlights key structural elements: the benzyl group, the oxane ring, and the cyanophenyl substituent. These components contribute to the compound's versatility and reactivity.

The benzyl group in benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate plays a crucial role in stabilizing the molecule through resonance effects. This stabilization is particularly important in reactions involving electrophilic substitution or nucleophilic attack. Recent studies have shown that the presence of the benzyl group enhances the compound's ability to act as a protecting agent in certain chemical transformations, making it valuable in peptide synthesis and other bioconjugation reactions.

The oxane ring (a six-membered cyclic ether) introduces additional functionality to the molecule. The oxygen atom within the ring contributes to hydrogen bonding capabilities, which can influence the compound's solubility and bioavailability. Researchers have explored the use of oxane-containing compounds in drug delivery systems, where their unique properties can enhance the efficacy of therapeutic agents.

The 3-cyanophenyl substituent adds another layer of complexity to this compound. The nitrile group is known for its electron-withdrawing properties, which can modulate the electronic environment of the aromatic ring. This modulation is critical in applications such as fluorescence sensing and nonlinear optics, where precise control over electronic transitions is essential. Recent advancements in materials science have highlighted the potential of such cyanophenyl-containing compounds in developing novel optoelectronic materials.

From a synthetic perspective, benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate can be prepared via a variety of routes, including nucleophilic substitution and coupling reactions. These methods often involve intermediates such as carbamates or urethanes, which are widely used in organic synthesis. The choice of synthetic pathway depends on factors such as scalability, cost-effectiveness, and the desired purity of the final product.

One area where this compound has shown promise is in catalysis. The combination of its ether and nitrile functionalities makes it an effective ligand in transition metal-catalyzed reactions. For instance, recent studies have demonstrated its utility in asymmetric hydrogenation and cross-coupling reactions, where it serves as a chiral auxiliary or a directing group. These applications underscore its potential in developing more efficient and sustainable chemical processes.

In terms of physical properties, benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate exhibits a melting point that is consistent with other similar carbamate derivatives. Its solubility profile varies depending on the solvent system, with higher solubility observed in polar aprotic solvents such as dimethylformamide (DMF) and dichloromethane (DCM). This property is advantageous for its use in solution-phase synthesis and analytical techniques like chromatography.

Recent research has also focused on the biological activity of this compound. Initial assays suggest that it may exhibit moderate inhibitory effects on certain enzymes, making it a candidate for further exploration in drug discovery programs. However, more comprehensive studies are required to fully understand its pharmacokinetic profile and potential toxicity.

Looking ahead, benzyl N-4-(3-cyanophenyl)oxan-4-ylcarbamate holds promise for innovation across multiple domains. Its structural features make it an ideal candidate for exploring new chemical space in drug design, materials science, and catalysis. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing both academic and industrial objectives.